Cas no 2839156-85-1 (2-(aminomethyl)-4-bromo-6-fluorophenol hydrochloride)

• Product Name: 2-(aminomethyl)-4-bromo-6-fluorophenol hydrochloride
• CAS No: 2839156-85-1
• MF: C₇H₈BrClFNO
• MW: 256.499923706055
• CID: 6390884
• PubChem ID: 165880888
• Update Time: 2025-05-27

2-(aminomethyl)-4-bromo-6-fluorophenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2839156-85-1
• 2-(aminomethyl)-4-bromo-6-fluorophenol hydrochloride
• EN300-39669287

• Inchi： 1S/C7H7BrFNO.ClH/c8-5-1-4(3-10)7(11)6(9)2-5;/h1-2,11H,3,10H2;1H
• InChI Key： KKPFJJUKSUGMFT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CN)O)F.Cl

Computed Properties

• Exact Mass: 254.94618g/mol
• Monoisotopic Mass: 254.94618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(aminomethyl)-4-bromo-6-fluorophenol hydrochloride

Introduction to 2-(Aminomethyl)-4-Bromo-6-Fluorophenol Hydrochloride (CAS No. 2839156-85-1)

2-(Aminomethyl)-4-bromo-6-fluorophenol hydrochloride (CAS No. 2839156-85-1) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, particularly in the areas of neurology and oncology.

The molecular structure of 2-(aminomethyl)-4-bromo-6-fluorophenol hydrochloride includes a phenolic hydroxyl group, an aminomethyl group, and halogen substituents (bromine and fluorine). These functional groups contribute to the compound's reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of halogenated phenols in medicinal chemistry. For instance, the presence of bromine and fluorine atoms can significantly influence the compound's pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability. This is particularly relevant in the development of drugs that need to cross biological barriers, such as the blood-brain barrier (BBB).

In the context of neurology, 2-(aminomethyl)-4-bromo-6-fluorophenol hydrochloride has shown promise as a potential therapeutic agent for neurological disorders. Research has indicated that compounds with similar structures can modulate neurotransmitter systems, such as serotonin and dopamine pathways, which are implicated in conditions like depression and Parkinson's disease. The aminomethyl group in this compound may play a crucial role in interacting with specific receptors or enzymes involved in these pathways.

Oncology is another area where 2-(aminomethyl)-4-bromo-6-fluorophenol hydrochloride has demonstrated potential. Studies have explored the use of halogenated phenols as antitumor agents due to their ability to induce apoptosis and inhibit cell proliferation. The bromine and fluorine substituents can enhance the compound's ability to target specific cancer cells while minimizing toxicity to healthy cells.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is beneficial for both research applications and pharmaceutical formulations. This property facilitates its use in various assays and preclinical studies, ensuring that it can be effectively delivered to target tissues or cells.

In addition to its potential therapeutic applications, 2-(aminomethyl)-4-bromo-6-fluorophenol hydrochloride has been studied for its role in chemical synthesis. The presence of multiple functional groups makes it a valuable building block for the synthesis of more complex molecules. For example, it can be used as an intermediate in the preparation of novel ligands for metal complexes or as a precursor for the synthesis of other bioactive compounds.

The safety profile of 2-(aminomethyl)-4-bromo-6-fluorophenol hydrochloride is an important consideration in its development and application. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is needed to fully understand its long-term safety and efficacy.

In conclusion, 2-(aminomethyl)-4-bromo-6-fluorophenol hydrochloride (CAS No. 2839156-85-1) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation in areas such as neurology and oncology. As research continues to advance, this compound may play a significant role in the development of new therapeutic agents and chemical syntheses.